Cas no 83784-02-5 (5,5'-azodibarbituric acid, barium sodium salt)

5,5'-azodibarbituric acid, barium sodium salt structure
83784-02-5 structure
Product name:5,5'-azodibarbituric acid, barium sodium salt
CAS No:83784-02-5
MF:C8H6BaN6NaO6
MW:442.486607074738
CID:734025

5,5'-azodibarbituric acid, barium sodium salt Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-azobis-, barium sodium salt (9CI)
    • 5,5'-Azodibarbituric acid, barium sodium salt
    • CID 91844489
    • Einecs 280-836-2
    • 5,5'-azodibarbituric acid, barium sodium salt
    • Inchi: 1S/C8H6N6O6.Ba.Na/c15-3-1(4(16)10-7(19)9-3)13-14-2-5(17)11-8(20)12-6(2)18;;/h1-2H,(H2,9,10,15,16,19)(H2,11,12,17,18,20);;/q;+2;+1/b14-13+;;
    • InChI Key: RSEHBIGPVZECEE-QDBORUFSSA-N
    • SMILES: [Ba+2].[Na+].O=C1C(C(NC(N1)=O)=O)/N=N/C1C(NC(NC1=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Topological Polar Surface Area: 175

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